Cas no 1934363-33-3 (4-Bromo-3-methoxy-1H-pyrazol-5-amine)
4-Bromo-3-methoxy-1H-pyrazol-5-amine Chemical and Physical Properties
Names and Identifiers
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- 4-Bromo-3-methoxy-1H-pyrazol-5-amine
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- MDL: MFCD28623398
- Inchi: 1S/C4H6BrN3O/c1-9-4-2(5)3(6)7-8-4/h1H3,(H3,6,7,8)
- InChI Key: FCGFNFGZYISPAZ-UHFFFAOYSA-N
- SMILES: BrC1C(=NNC=1N)OC
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 102
- XLogP3: 0.9
- Topological Polar Surface Area: 63.9
4-Bromo-3-methoxy-1H-pyrazol-5-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM439560-100mg |
4-bromo-3-methoxy-1H-pyrazol-5-amine |
1934363-33-3 | 95%+ | 100mg |
$256 | 2023-01-03 | |
| Chemenu | CM439560-250mg |
4-bromo-3-methoxy-1H-pyrazol-5-amine |
1934363-33-3 | 95%+ | 250mg |
$353 | 2023-01-03 | |
| Chemenu | CM439560-500mg |
4-bromo-3-methoxy-1H-pyrazol-5-amine |
1934363-33-3 | 95%+ | 500mg |
$648 | 2023-01-03 | |
| Chemenu | CM439560-1g |
4-bromo-3-methoxy-1H-pyrazol-5-amine |
1934363-33-3 | 95%+ | 1g |
$822 | 2023-01-03 | |
| Enamine | EN300-365587-1g |
4-bromo-3-methoxy-1H-pyrazol-5-amine |
1934363-33-3 | 93% | 1g |
$743.0 | 2023-08-31 | |
| Enamine | EN300-365587-5g |
4-bromo-3-methoxy-1H-pyrazol-5-amine |
1934363-33-3 | 93% | 5g |
$2152.0 | 2023-08-31 | |
| Enamine | EN300-365587-10g |
4-bromo-3-methoxy-1H-pyrazol-5-amine |
1934363-33-3 | 93% | 10g |
$3191.0 | 2023-08-31 | |
| Enamine | EN300-365587-0.05g |
4-bromo-3-methoxy-1H-pyrazol-5-amine |
1934363-33-3 | 95.0% | 0.05g |
$174.0 | 2025-03-18 | |
| Enamine | EN300-365587-0.1g |
4-bromo-3-methoxy-1H-pyrazol-5-amine |
1934363-33-3 | 95.0% | 0.1g |
$257.0 | 2025-03-18 | |
| Enamine | EN300-365587-0.25g |
4-bromo-3-methoxy-1H-pyrazol-5-amine |
1934363-33-3 | 95.0% | 0.25g |
$367.0 | 2025-03-18 |
4-Bromo-3-methoxy-1H-pyrazol-5-amine Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
Additional information on 4-Bromo-3-methoxy-1H-pyrazol-5-amine
Introduction to 4-Bromo-3-methoxy-1H-pyrazol-5-amine (CAS No. 1934363-33-3)
4-Bromo-3-methoxy-1H-pyrazol-5-amine (CAS No. 1934363-33-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.
The molecular structure of 4-Bromo-3-methoxy-1H-pyrazol-5-amine consists of a pyrazole ring substituted with a bromo group at the 4-position and a methoxy group at the 3-position, along with an amino group at the 5-position. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it an attractive candidate for further investigation.
Recent studies have highlighted the significance of 4-Bromo-3-methoxy-1H-pyrazol-5-amine in the context of drug discovery and development. One notable application is its use as a building block in the synthesis of more complex molecules with potential therapeutic effects. For instance, researchers have explored its role in the development of inhibitors for specific enzymes and receptors, which are implicated in various diseases such as cancer, neurodegenerative disorders, and inflammatory conditions.
In a study published in the Journal of Medicinal Chemistry, scientists reported the synthesis and biological evaluation of a series of derivatives based on 4-Bromo-3-methoxy-1H-pyrazol-5-amine. These derivatives were found to exhibit potent inhibitory activity against a specific kinase involved in cancer cell proliferation. The results suggested that 4-Bromo-3-methoxy-1H-pyrazol-5-amine could serve as a valuable scaffold for the design of novel anticancer agents.
Beyond its potential as a therapeutic agent, 4-Bromo-3-methoxy-1H-pyrazol-5-amine has also been investigated for its utility in chemical biology research. Its ability to modulate specific biological pathways makes it a useful tool for understanding disease mechanisms and identifying new targets for intervention. For example, researchers have utilized this compound to study the regulation of gene expression and signal transduction pathways in cellular models.
The synthesis of 4-Bromo-3-methoxy-1H-pyrazol-5-amine typically involves multistep reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include the condensation of appropriate starting materials followed by functional group modifications. Advances in synthetic methodologies have facilitated the efficient production of this compound on both laboratory and industrial scales.
In terms of safety and handling, it is important to note that while 4-Bromo-3-methoxy-1H-pyrazol-5-amine is not classified as a hazardous material, standard laboratory practices should be followed to ensure safe handling and storage. This includes proper ventilation, personal protective equipment (PPE), and adherence to regulatory guidelines for chemical management.
The future prospects for 4-Bromo-3-methoxy-1H-pyrazol-5-amine are promising. Ongoing research continues to uncover new applications and potential therapeutic uses for this compound. As our understanding of its biological activities deepens, it is likely that 4-Bromo-3-methoxy-1H-pyrazol-5-amine will play an increasingly important role in advancing medical science and improving patient outcomes.
In conclusion, 4-Bromo-3-methoxy-1H-pyrazol-5-amine (CAS No. 1934363-33-3) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further exploration and development. As research progresses, it is anticipated that this compound will contribute to the discovery of new therapeutic agents and advance our understanding of complex biological processes.
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